methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate
Overview
Description
Methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate (MBBC) is an organic compound that is widely used in scientific research. It is a derivative of benzopyran, which is a type of heterocyclic aromatic compound. The compound has been studied extensively for its potential use in drug design, medicinal chemistry, and chemical synthesis. MBBC has been found to possess anti-inflammatory and anti-cancer properties, as well as other biochemical and physiological effects.
Mechanism of Action
The mechanism of action of methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate is not yet fully understood. However, it is believed to interact with enzymes and other proteins in the body, resulting in a variety of biochemical and physiological effects. These effects may include the inhibition of inflammation, the inhibition of cancer cell growth, and the modulation of other cellular processes.
Biochemical and Physiological Effects
methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate has been found to possess a variety of biochemical and physiological effects. It has been shown to possess anti-inflammatory and anti-cancer properties, as well as other effects. In addition, it has been found to modulate the expression of certain genes and proteins, as well as to inhibit the activity of enzymes.
Advantages and Limitations for Lab Experiments
Methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, allowing for rapid and efficient synthesis of the compound. Additionally, it is relatively non-toxic, making it safe to handle in the laboratory. However, there are some limitations to its use, such as the fact that it is not water-soluble and has a low solubility in organic solvents.
Future Directions
There are a variety of potential future directions for the use of methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate. One potential direction is the development of new drugs based on methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate, such as anti-inflammatory drugs and anti-cancer drugs. Additionally, methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate could be used to synthesize a variety of other compounds, such as benzopyrans, phenols, and other heterocyclic aromatic compounds. Finally, further research could be conducted to better understand the biochemical and physiological effects of methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate, as well as to identify potential new applications for the compound.
Synthesis Methods
Methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate can be synthesized through a variety of methods, including the Wittig reaction, the Claisen rearrangement, and the Knoevenagel condensation. The Wittig reaction is a type of organic chemical reaction in which an alkene is synthesized from a phosphonium salt and an aldehyde or ketone. The Claisen rearrangement is an organic reaction in which a β-keto ester is converted into an α,β-unsaturated ester. The Knoevenagel condensation is a type of organic reaction in which an aldehyde and a carbonyl compound are combined in the presence of a base to form a β-keto ester.
Scientific Research Applications
Methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate has been used in numerous scientific research applications. It has been studied for its potential use in drug design, medicinal chemistry, and chemical synthesis. In addition, it has been studied for its anti-inflammatory and anti-cancer properties. methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate has also been used in the synthesis of a variety of other compounds, including benzopyrans, phenols, and other heterocyclic aromatic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate involves the bromination of 3,4-dihydro-2H-1-benzopyran-2-carboxylic acid followed by esterification with methanol.", "Starting Materials": [ "3,4-dihydro-2H-1-benzopyran-2-carboxylic acid", "Bromine", "Methanol", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3,4-dihydro-2H-1-benzopyran-2-carboxylic acid in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until the reaction is complete.", "Step 3: Add water to the reaction mixture and extract the product with ethyl acetate.", "Step 4: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in methanol and add sodium hydroxide.", "Step 7: Heat the mixture under reflux for several hours until the reaction is complete.", "Step 8: Cool the reaction mixture and acidify with hydrochloric acid.", "Step 9: Extract the product with ethyl acetate and wash the organic layer with water.", "Step 10: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the pure product, methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate." ] } | |
CAS RN |
2680534-10-3 |
Product Name |
methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate |
Molecular Formula |
C11H11BrO3 |
Molecular Weight |
271.1 |
Purity |
95 |
Origin of Product |
United States |
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